Cas no 78835-09-3 (6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo)

• Product Name: 6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo
• CAS No: 78835-09-3
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 578267
• Update Time: 2024-03-01

6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo Chemical and Physical Properties

Names and Identifiers

• 24,25,26-Trinoroleanane-3,21-dione,6,27-dihydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI)
• 6β,27-Dihydroxy-D:A-friedooleanane-3,21-dione
• D:A-Friedooleanane-3,21-dione,6,26-dihydroxy-, (6b)-
• Kokzeylanonol
• CID 102117204
• 6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo

• Inchi： 1S/C30H48O4/c1-18-19(32)8-9-20-27(5)11-13-30(17-31)22-15-25(2,3)24(34)16-26(22,4)10-12-28(30,6)21(27)14-23(33)29(18,20)7/h18,20-23,31,33H,8-17H2,1-7H3/t18-,20-,21-,22+,23+,26-,27-,28+,29+,30+/m0/s1
• InChI Key： MYEKPJNJCNGCKS-QQDLNCHVSA-N
• SMILES： O[C@@H]1C[C@H]2[C@@](C)(CC[C@@]3(CO)[C@@H]4CC(C)(C)C(C[C@]4(C)CC[C@@]32C)=O)[C@@H]2CCC([C@H](C)[C@]21C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 910
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Natural Products and Extracts Plant Extracts Plant based Kokoona zeylanica
• Triterpenoids